Cas no 31979-12-1 (Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI))

Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI) structure
31979-12-1 structure
Product Name:Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI)
CAS No:31979-12-1
MF:C20H26O3
MW:314.418646335602
CID:312386
PubChem ID:6444994
Update Time:2025-04-19

Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI)
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(1,5,5-trimethyl-7-oxabicyclo[4.1.0]hept-2-en-6-yl)nona-2,4,6,8-tetraenoic acid
    • Retinoic acid, 5,6-dihydro-3,4-didehydro-5,6-epoxy-, all-trans-
    • 5,6-Epoxy-vitamin A-saeure
    • 31979-12-1
    • 5,6-Epoxy-vitamin A-saeure [German]
    • 5,6-Epoxyvitamin A
    • 5,6-Dihydro-3,4-didehydro-5,6-epoxyretinoic acid all-trans-
    • Inchi: 1S/C20H26O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6-10,12-14H,11H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14+
    • InChI Key: DDGZNINTWKHRFC-WEDZBJJJSA-N
    • SMILES: O1C2(C)C=CCC(C)(C)C12/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C

Computed Properties

  • Exact Mass: 314.18819469g/mol
  • Monoisotopic Mass: 314.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 49.8Ų
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